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Compound of Interest

Compound Name: Methane-13C,d4

Cat. No.: B1626256

This document provides a comprehensive overview of the safety information, physical and
chemical properties, and handling procedures for Methane-13C,d4 (CAS No: 2644-20-4). The
information is intended for researchers, scientists, and professionals in drug development who
may utilize this stable isotope-labeled compound in their work.

Methane-13C,d4, with the chemical formula 3CDa4, is an isotopologue of methane where the
carbon atom is the stable isotope carbon-13, and all four hydrogen atoms are replaced by
deuterium.[1][2] This unique isotopic composition makes it a valuable tracer in scientific
research, particularly in mass spectrometry and nuclear magnetic resonance spectroscopy for
guantitative analysis and metabolic studies.[2]

Physical and Chemical Properties

Methane-13C,d4 is a colorless and odorless gas that is classified as extremely flammable.[3]
Its physical and chemical properties are similar to that of standard methane, with minor
differences due to the increased mass from the isotopic labeling. A summary of its key
guantitative properties is presented below.
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Property Value Source(s)
Molecular Formula 13CDa4 [4]
Molecular Weight 21.06 g/mol [2]

CAS Number 2644-20-4 [4]

Boiling Point -161 °C [5]

Melting Point -183 °C [5]

Flash Point -188 °C (-306.4 °F) (closed

cup)

Vapor Density

0.55 (vs. air)

[5]

Auto-ignition Temperature

537 °C (999 °F) (for Methane-
d4)

[6]

Lower Explosive Limit

5.0% by volume (for Methane-
d4)

[6]

Upper Explosive Limit

15.0% by volume (for
Methane-d4)

[6]

Water Solubility

22 mg/L (for Methane)

[6]

Hazard Identification and Classification

The primary hazards associated with Methane-13C,d4 are its extreme flammability and the
risks related to it being a compressed gas. It can form explosive mixtures with air and can
cause rapid suffocation in high concentrations by displacing oxygen.[7][8][9]
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Hazard
Classification

GHS Pictogram

Signal Word Hazard Statement

Flammable Gases,

H220: Extremely

Flame (GHSO02) Danger
Category 1 flammable gas.[5]
Gases Under H280: Contains gas
Pressure, Gas Cylinder (GHS04) Danger under pressure; may

Compressed Gas

explode if heated.[5]

Toxicological Information

Specific quantitative toxicity studies (e.g., LD50, LC50) for Methane-13C,d4 are not readily

available in the provided safety data sheets. The primary health risk is asphyxiation.[9] The

material is not considered to be harmful to aquatic organisms.[4]

Route of Exposure

Potential Health Effects

Inhalation

May be harmful if inhaled and may cause
respiratory irritation.[4] In high concentrations, it
can act as an asphyxiant, leading to loss of

mobility and consciousness.[9]

Skin Contact

May be harmful and cause moderate irritation

upon contact.[4]

Eye Contact

May cause eye irritation.[4]

Ingestion

May be harmful if swallowed, although ingestion

is not a primary route of exposure for a gas.[4]

[°]

Exposure Controls and Personal Protection

Due to the hazardous nature of Methane-13C,d4, strict engineering controls and appropriate

personal protective equipment (PPE) are mandatory to ensure safety.
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Control Type Recommendations

Work should be conducted in a well-ventilated
area, preferably within a laboratory fume hood
) ) or with a mechanical exhaust system to
Engineering Controls o
maintain exposure below any recommended
limits.[6][7] Use of explosion-proof ventilation

and electrical equipment is required.[7][10]

) Wear chemical safety goggles or a face shield
Eye/Face Protection )
with safety glasses.[4]

Wear suitable protective gloves and flame-
retardant clothing.[4][11]

Skin Protection

In case of inadequate ventilation or for
) ) emergency response, use an approved
Respiratory Protection ) i ) )
supplied-air respirator or a self-contained

breathing apparatus (SCBA).[4][9]

Safe Handling, Storage, and Disposal

Proper procedures for handling and storing Methane-13C,d4 are critical to prevent accidents.
The logical workflow below illustrates the key steps for safely managing the gas cylinder from
receipt to disposal.

Workflow for Safe Handling of Methane-13C,d4 Gas Cylinders.

Key Precautionary Measures:

P210: Keep away from heat, sparks, open flames, and other ignition sources. No smoking.
[11]

P377: For a leaking gas fire, do not extinguish unless the leak can be stopped safely.[11]

P381: In case of a leak, eliminate all ignition sources if it is safe to do so.[11]

P410 + P403: Protect from sunlight and store in a well-ventilated place.[8]
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Disposal: Dispose of unused product and containers through a licensed chemical destruction
plant or professional waste disposal service, in accordance with federal, state, and local
environmental regulations.[4][11]

Fire and Explosion Hazard Data

Methane-13C,d4 is an extremely flammable gas that poses a significant fire and explosion risk.

Hazard Parameter Value

Flash Point -188 °C (-306.4 °F)

Explosive Limits in Air 5.0% - 15.0% by volume (for Methane-d4)[6]
Auto-ignition Temperature 537 °C (999 °F) (for Methane-d4)[6]

Water spray, alcohol-resistant foam, dry

Suitable Extinguishing Media _ o
chemical, or carbon dioxide (CO2z).[4][6]

Do not use a direct water jet, as it may not be

Unsuitable Extinguishing Media )
effective.[12]

Containers are under pressure and may explode

or rupture violently if exposed to fire or intense
Specific Hazards heat.[3][12] Vapors are lighter than air.

Hazardous decomposition products include

carbon oxides.[6]

Experimental Protocols

The quantitative safety data presented in this guide, such as flash points and flammability
limits, are determined through standardized experimental protocols. While the specific studies
for Methane-13C,d4 are not detailed in the publicly available Safety Data Sheets, the
methodologies are based on internationally recognized guidelines.

» Flammability Limit Determination: This protocol typically involves preparing various
concentrations of the gas mixed with air in a closed, pressure-rated vessel. An ignition
source (e.g., a spark) is introduced, and the mixture is observed for combustion. The lowest
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and highest concentrations that support combustion define the lower and upper explosive
limits, respectively.

o Flash Point Determination: For gases, the concept of a flash point is determined in a closed-
cup apparatus where the substance is cooled and then gradually heated. An ignition source
is periodically introduced into the vapor space to identify the lowest temperature at which the
vapors ignite.

» Acute Inhalation Toxicity: While no data is available for this specific isotopologue, a typical
protocol (e.g., following OECD Guideline 403) would involve exposing laboratory animals
(such as rats) to various concentrations of the gas for a set period (e.g., 4 hours).[13] The
concentration that is lethal to 50% of the test population (LC50) is then determined. The
primary risk from methane, however, is asphyxiation rather than chemical toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of Methane-
13C,d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626256#methane-13c-d4-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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